6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide

• IUPAC Name: 6-(2,5-dioxopyrrolidin-1-yl)-N-(2-methoxydibenzofuran-3-yl)hexanamide
• InChI: InChI=1S/C23H24N2O5/c1-29-20-13-16-15-7-4-5-8-18(15)30-19(16)14-17(20)24-21(26)9-3-2-6-12-25-22(27)10-11-23(25)28/h4-5,7-8,13-14H,2-3,6,9-12H2,1H3,(H,24,26)
• InChI Key: ABFJCXNMGCGLNZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NC(=O)CCCCCN4C(=O)CCC4=O
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol

Description

6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide, also known as JNJ-40411813, is a novel small molecule compound that has been synthesized for scientific research purposes. This compound has shown potential in the field of neuroscience, specifically in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide is not fully understood, but it is thought to work by inhibiting the aggregation of amyloid-β peptides and reducing oxidative stress in the brain. Studies have also suggested that 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide may modulate the activity of certain enzymes and receptors in the brain, although more research is needed to fully elucidate its mechanism of action.
Biochemical and Physiological Effects
6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide has been shown to have several biochemical and physiological effects in animal models. In addition to its neuroprotective effects in Parkinson's disease, 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide has been shown to improve cognitive function in animal models of Alzheimer's disease. Studies have also suggested that 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide may have anti-inflammatory effects and may improve mitochondrial function in the brain.

Advantages and Limitations for Lab Experiments

One advantage of 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide is that it has been synthesized in both small and large-scale quantities, making it readily available for scientific research. Additionally, 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide has shown promising results in animal models of neurodegenerative diseases, suggesting that it may have potential as a therapeutic agent. However, one limitation of 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide is that its mechanism of action is not fully understood, which may make it difficult to develop as a therapeutic agent.

Future Directions

There are several future directions for research on 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide. One area of research could focus on further elucidating the compound's mechanism of action, which may help to identify additional therapeutic targets. Additionally, more research is needed to determine the safety and efficacy of 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide in humans, which could pave the way for clinical trials. Finally, research could focus on developing analogs of 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide with improved potency and selectivity, which may help to optimize its therapeutic potential.
Conclusion
In conclusion, 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide is a novel small molecule compound that has shown potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The synthesis of 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide has been reported in several research articles, and the compound has been investigated for its potential therapeutic effects in animal models. While there is still much to be learned about 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide, its promising results suggest that it may have potential as a therapeutic agent in the future.

Scientific Research Applications

6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide has been investigated for its potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide can inhibit the aggregation of amyloid-β peptides, which are known to play a role in the development of Alzheimer's disease. Additionally, 6-(2,5-dioxo-1-pyrrolidinyl)-N-(2-methoxydibenzo[b,d]furan-3-yl)hexanamide has been shown to have neuroprotective effects in animal models of Parkinson's disease, suggesting that it may have potential as a treatment for this condition as well.